Cas no 2034204-31-2 (1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea)

• Product Name: 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea
• CAS No: 2034204-31-2
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 6212046
• PubChem ID: 121023452
• Update Time: 2025-07-18

1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea
• 2034204-31-2
• 1-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea
• AKOS026705506
• F6573-4460
• 1-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-3-(2-methyl-1,3-benzothiazol-5-yl)urea
• 1-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(2-methylbenzo[d]thiazol-5-yl)urea

• Inchi： 1S/C17H20N4O4S/c1-11-19-13-10-12(2-3-14(13)26-11)20-17(24)18-6-8-25-9-7-21-15(22)4-5-16(21)23/h2-3,10H,4-9H2,1H3,(H2,18,20,24)
• InChI Key： YITBJUZNVHKEEJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C=CC1=2)NC(NCCOCCN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 129Ų

Additional information on 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea

Introduction to 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea (CAS No. 2034204-31-2)

The compound 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea, identified by its CAS number 2034204-31-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The synthesis and characterization of this compound have been driven by the growing need for innovative scaffolds that can modulate biological pathways with high specificity and efficacy.

In recent years, the development of novel urea-based compounds has seen remarkable progress, particularly in the design of molecules that exhibit potent activity against various targets. The structural motif of 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea incorporates a combination of pharmacophores that are known to enhance binding affinity and selectivity. Specifically, the presence of a 2,5-dioxopyrrolidin-1-yl group and a 2-methyl-1,3-benzothiazol-5-yl moiety contributes to its unique pharmacological profile. These elements have been strategically incorporated to interact with specific biological targets, making this compound a promising candidate for further investigation.

The synthesis of 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to optimize the pathway, resulting in a scalable production method. This is crucial for moving from laboratory-scale research to potential clinical applications. The compound's stability under various conditions has also been thoroughly evaluated, ensuring that it remains viable for both in vitro and in vivo studies.

One of the most intriguing aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. The urea moiety is known to exhibit inhibitory activity against various kinases and proteases, which are key players in processes such as inflammation and cell proliferation. Preliminary studies have shown that 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yl)urea can modulate the activity of these enzymes in a concentration-dependent manner. This suggests that it may have therapeutic potential in conditions where excessive inflammation is a contributing factor.

In addition to its anti-inflammatory properties, this compound has shown promise in preclinical models as a potential treatment for neurological disorders. The structural features of 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(2-methyl-1,3-benzothiazol-5-yliurea allow it to interact with receptors and ion channels that are implicated in conditions such as epilepsy and neurodegeneration. Recent research has demonstrated that it can attenuate neuronal hyperexcitability without causing significant side effects. This makes it an attractive candidate for further development into a novel therapeutic agent.

The pharmacokinetic profile of 1-{2-[email protected](-dioxopyrrolidin[email protected] ethoxyethyl)}-[email protected](methyl[![email protected]-thiazol[##]])]urea (CAS No. 2034204[##]31[##]−[##]−[##]−[##]−[##]−[##]−[##]−[##]−[##]−[##]) has been carefully characterized to understand its absorption, distribution, metabolism, and excretion (ADME). Studies have shown that it exhibits moderate bioavailability following oral administration and has a reasonable half-life in vivo. This suggests that it could be suitable for once or twice daily dosing regimens if further studies confirm its safety and efficacy.

The safety profile of this compound is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have revealed no significant adverse effects at relevant doses. This includes assessments of acute toxicity, chronic toxicity, and genotoxicity. The absence of notable toxicological findings provides a strong foundation for proceeding with clinical trials. However, it is important to note that comprehensive safety evaluations are essential before any human testing can begin.

The development of targeted therapies has been revolutionized by the advent of personalized medicine approaches. The unique properties of 1-{(email protected})(email @](methyl[b][email @]-thiazole))urea (CAS No.) make it an excellent candidate for such strategies. By tailoring the molecular structure to interact with specific disease-related targets, researchers can develop treatments that are more effective and have fewer off-target effects. This approach holds great promise for treating complex diseases such as cancer and autoimmune disorders.

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